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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-decanone in the
fragrance industry. This document details its olfactory profile, performance characteristics, and
recommended applications, along with detailed protocols for its evaluation and analysis.

Introduction to 5-Decanone in Fragrance

5-Decanone (CAS No. 820-29-1), an aliphatic ketone, is a valuable ingredient in the perfumer's
palette.[1] It is a colorless liquid characterized by a distinct fruity odor.[1] Aliphatic ketones, in
general, are known for contributing sweet, fruity, and creamy notes to fragrance compositions.
The careful incorporation of these ketones can impart a vibrant and juicy quality to a fragrance,
enhancing its overall freshness and appeal.

Olfactory Profile and Performance

The odor of 5-decanone is primarily described as fruity. While specific quantitative data for 5-
decanone's odor and flavor thresholds are not readily available in the provided search results,
data for homologous 2-ketones can provide an estimation of its potency. Odor sensitivity to
aliphatic ketones generally increases with carbon chain length up to a certain point. For
instance, the odor detection threshold for 2-heptanone is significantly lower than that of shorter-
chain ketones like acetone. This suggests that 5-decanone, with its ten-carbon chain, would
likely have a relatively low odor detection threshold, making it an impactful fragrance material.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1664179?utm_src=pdf-interest
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/820-29-1.html
https://wap.guidechem.com/dictionary/en/820-29-1.html
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Physical and Chemical Properties of 5-Decanone

Property Value Reference
Molecular Formula C10H200 [2]
Molecular Weight 156.27 g/mol [3]
Appearance Colorless liquid [1]
Odor Fruity [1]
Boiling Point 208.7°C at 760 mmHg [1]
Flash Point 67.7°C [1]
Solubility Soluble in DMSO [3]

Applications in Fragrance Compositions

Due to its fruity character, 5-decanone is a versatile ingredient that can be incorporated into a
variety of fragrance types. Its profile makes it suitable for enhancing fruity and floral accords.

Recommended Applications and Use Levels:

While specific use levels for 5-decanone are not documented in the provided search results,
information on similar fruity ketones, such as raspberry ketone, can offer guidance. The typical
usage of raspberry ketone in perfume compounds ranges from 0.14% to a maximum of 11.4%.
[4] It is recommended to start with low concentrations of 5-decanone and adjust based on the
desired olfactory effect.

» Fine Fragrances: In fine fragrances, 5-decanone can be used to introduce or boost fruity top
and middle notes. It can add a juicy, ripe quality to berry, peach, or apricot accords and can
provide a modern twist to classic floral bouquets.

e Soaps and Detergents: The stability of ketones makes them suitable for use in functional
products.[5] 5-decanone can impart a pleasant fruity scent to soaps and detergents,
contributing to the overall sensory experience of the product.[1]
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e Candles and Air Fresheners: The volatility and odor profile of 5-decanone make it a
candidate for use in candles and air care products. Aromatic ketones are known to improve
the scent throw and longevity of fragrances in these applications.[6]

Example Fragrance Accord - "Juicy Peach":

This accord demonstrates a potential application of an aliphatic ketone like 5-decanone to
create a fruity fragrance.

Ingredient Parts (by weight) Olfactory Contribution

5-Decanone 5 Fruity, ripe

Aldehyde C-14 (Peach

15 Creamy, peach, lactonic
Aldehyde)
Benzyl Acetate 20 Fruity, floral (jasmine)
Linalool 10 Floral, slightly citrusy
Gamma-Undecalactone _

5 Creamy, coconut, fruity
(Aldehyde C-18)
Hedione (Methyl ) o

] ] 30 Floral, airy, diffusive

Dihydrojasmonate)
Iso E Super 15 Woody, ambery, smooth
Total 100

Experimental Protocols
Sensory Evaluation of 5-Decanone

Objective: To determine the olfactory profile and intensity of 5-decanone.
Materials:
e 5-Decanone

e Odorless solvent (e.g., dipropylene glycol or ethanol)
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e Glass beakers

e Pipettes

e Smelling strips

o Panel of trained sensory assessors (minimum of 5)

o Data collection forms

Protocol:

o Sample Preparation: Prepare dilutions of 5-decanone in the chosen solvent at
concentrations of 10%, 1%, and 0.1%.

o Panelist Preparation: Ensure panelists have not consumed any strongly flavored food or
drink for at least one hour before the evaluation. They should also refrain from wearing any
personal fragrance.

o Evaluation Procedure:

[¢]

Dip a smelling strip into each dilution of 5-decanone.

[¢]

Present the smelling strips to the panelists in a randomized order.

[e]

Ask panelists to describe the odor profile of each sample using a list of descriptors (e.g.,
fruity, waxy, green, sweet).

[e]

Ask panelists to rate the intensity of the odor on a labeled magnitude scale (LMS) ranging
from "barely detectable” to "extremely strong".[7]

o Data Analysis: Compile the descriptor data to create an olfactory profile of 5-decanone.
Calculate the average intensity ratings for each concentration.
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Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify the retention time and characterize the odor of 5-decanone in a gas
chromatographic separation.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port
(ODP)

5-Decanone standard

Appropriate GC column (e.g., non-polar or mid-polar)

Helium carrier gas

Trained human assessor

Protocol:
e Instrument Setup:
o Install the GC column and condition it according to the manufacturer's instructions.
o Set the GC oven temperature program (e.g., start at 50°C, ramp up to 250°C).
o Set the carrier gas flow rate.
o Heat the transfer line to the ODP to prevent condensation.[8]
o Sample Injection: Inject a diluted solution of the 5-decanone standard into the GC inlet.
o Olfactometry and Data Collection:
o The assessor sniffs the effluent from the ODP throughout the GC run.

o The assessor records the time at which any odor is detected and provides a description of
the odor.
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o Simultaneously, the MS detector records the mass spectrum of the eluting compounds.

o Data Analysis: Correlate the retention time of the odor event with the retention time of the

peak detected by the MS. Confirm the identity of the peak as 5-decanone by its mass
spectrum.
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Stability Testing of a Fragrance Containing 5-Decanone
in a Cosmetic Base

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing
5-decanone in a cosmetic product base over time and under various conditions.[9][10]

Materials:

Fragrance oil containing a known concentration of 5-decanone
o Cosmetic product base (e.g., lotion, cream)

» Control sample (cosmetic base without fragrance)

o Storage containers (glass jars)

o Oven capable of maintaining 40-45°C

» Refrigerator or chamber capable of maintaining 4°C

 Light exposure box or window with direct sunlight

e pH meter

e Viscometer

Protocol:

o Sample Preparation: Prepare samples of the cosmetic base containing the fragrance oil at
the desired concentration. Also, prepare a control sample of the base without fragrance.

o Storage Conditions: Store the samples under the following conditions for a period of at least
3 months:

o Elevated temperature: 40-45°C

o Room temperature: 20-25°C
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o Refrigerated: 4°C

o Light exposure: In a light box or exposed to daylight

o Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1 week, 1 month, 3
months).

o Evaluation Parameters:

o

Color: Visually assess any changes in color compared to the control and the initial sample.

[¢]

Odor: Evaluate any changes in the fragrance profile or intensity.

o

pH: Measure the pH of the product.

[e]

Viscosity: Measure the viscosity of the product.

(¢]

Appearance: Observe for any signs of phase separation, crystallization, or other physical
changes.

» Data Analysis: Record all observations and measurements at each interval. Compare the
stability of the fragranced product to the control to determine the impact of the fragrance on
the cosmetic base.

Olfactory Signaling Pathway

The perception of odorants like 5-decanone begins with the interaction of the molecule with
olfactory receptors in the nasal cavity. This initiates a signal transduction cascade that
ultimately leads to the perception of smell in the brain.
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Conclusion

5-Decanone is a useful aliphatic ketone for imparting fruity notes in a variety of fragrance
applications. Its performance and stability can be thoroughly evaluated using the standardized
protocols provided in these notes. Further research to determine its precise odor and flavor
thresholds would be beneficial for its optimal use in fragrance and flavor creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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